Cas no 1261231-43-9 ((2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride)

• Product Name: (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride
• CAS No: 1261231-43-9
• MF: C₁₂H₁₇Cl₃N₂
• MW: 295.635780096054
• CID: 2164433
• Update Time: 2025-11-02

(2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride
• N-(2,5-Dichlorobenzyl)piperidin-3-amine hydrochloride
• SBB074631
• (2,5-Dichlorobenzyl)piperidin-3-ylamine hydrochloride
• [(2,5-dichlorophenyl)methyl]-3-piperidylamine, chloride

• Inchi： 1S/C12H16Cl2N2.ClH/c13-10-3-4-12(14)9(6-10)7-16-11-2-1-5-15-8-11;/h3-4,6,11,15-16H,1-2,5,7-8H2;1H
• InChI Key： CRNDUBPCYAPMFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CNC1CNCCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 24.1

Additional information on (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride

Comprehensive Guide to (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride (CAS No. 1261231-43-9)

(2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound, identified by its CAS number 1261231-43-9, has garnered attention due to its unique structural properties and potential uses in drug development. Researchers and industry professionals are increasingly interested in this molecule for its role in creating novel therapeutic agents.

The molecular structure of (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride features a piperidine ring substituted with a 2,5-dichlorobenzyl group, making it a valuable intermediate in medicinal chemistry. Its hydrochloride salt form enhances stability and solubility, which is crucial for laboratory applications. Current trends in pharmaceutical research highlight the importance of such compounds in developing treatments for neurological disorders, a topic frequently searched in academic and industry circles.

One of the most searched questions regarding this compound is: "What are the applications of (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride in drug discovery?" This reflects the growing interest in its potential as a building block for central nervous system (CNS) targeting molecules. Recent studies suggest its utility in designing ligands for specific receptor subtypes, aligning with the current focus on precision medicine.

The synthesis of CAS 1261231-43-9 typically involves multi-step organic reactions, with researchers often searching for "optimized synthesis routes for (2,5-Dichloro-benzyl)-piperidin-3-yl-amine derivatives". This aligns with the broader industry trend toward sustainable and efficient chemical production methods. The compound's purity and characterization are critical aspects, as evidenced by frequent searches for "analytical methods for (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride" in scientific databases.

From a commercial perspective, the demand for high-purity (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride has been steadily increasing. Suppliers and manufacturers frequently encounter queries about "bulk availability of CAS 1261231-43-9" and "custom synthesis services for piperidine derivatives". The compound's market dynamics reflect the pharmaceutical industry's need for specialized intermediates in drug development pipelines.

Storage and handling of (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage conditions are often searched, particularly regarding "stability of piperidine hydrochloride salts" and "recommended storage temperature for CAS 1261231-43-9". These practical considerations are essential for researchers working with this compound.

Recent advancements in computational chemistry have led to increased interest in molecular modeling of (2,5-Dichloro-benzyl)-piperidin-3-yl-amine derivatives. This aligns with the pharmaceutical industry's adoption of in silico drug design approaches, a hot topic in current research. The compound's structural features make it particularly interesting for virtual screening studies and molecular docking simulations.

Quality control aspects of CAS 1261231-43-9 remain a priority for end-users. Frequent searches include "HPLC methods for (2,5-Dichloro-benzyl)-piperidin-3-yl-amine analysis" and "spectroscopic characterization of piperidine hydrochloride compounds". These technical requirements reflect the compound's use in regulated pharmaceutical development processes where stringent quality standards apply.

The future outlook for (2,5-Dichloro-benzyl)-piperidin-3-yl-amine hydrochloride appears promising, particularly in the context of neurological drug research and medicinal chemistry innovation. As the pharmaceutical industry continues to explore novel therapeutic targets, the demand for specialized intermediates like this compound is expected to grow, making it a subject of ongoing research and commercial interest.